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Compound of Interest

Compound Name: D-Prolinol

Cat. No.: B1301034 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents are paramount to ensuring a secure and compliant laboratory environment.

D-Prolinol, a versatile chiral building block, requires careful management throughout its

lifecycle, including its final disposal. Adherence to established protocols minimizes risks to

personnel and the environment.

This guide provides essential, step-by-step logistical information for the proper disposal of D-
Prolinol, ensuring that your laboratory practices align with the highest safety standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). D-Prolinol is known to cause skin and eye irritation and

is a combustible liquid.

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves (e.g., nitrile or neoprene).

Ventilation: Work in a well-ventilated area, preferably within a certified chemical fume hood,

to prevent the inhalation of any vapors.

Spill Management: In the event of a spill, absorb the material with an inert substance (e.g.,

vermiculite, dry sand) and collect it in a sealed, properly labeled container for disposal.
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Step-by-Step Disposal Protocol for D-Prolinol
The standard and most critical guideline for D-Prolinol disposal is to treat it as hazardous

chemical waste. It should not be poured down the drain or disposed of with general laboratory

trash.

Waste Segregation and Collection:

Solid Waste: Collect any unused or contaminated solid D-Prolinol, along with

contaminated consumables such as pipette tips, weighing boats, and gloves, in a

designated and clearly labeled "Solid Chemical Waste" container.

Liquid Waste: Solutions containing D-Prolinol should be collected in a separate,

compatible "Hazardous Chemical Waste" container. Ensure the container is appropriate

for flammable liquids. Do not mix D-Prolinol waste with incompatible materials, such as

strong oxidizing agents.

Waste Container Labeling: Properly label all waste containers with the following information:

The words "Hazardous Waste."

The full chemical name: "D-Prolinol."

Any solvents and their approximate concentrations.

The date the waste was first added to the container.

The responsible individual and laboratory information.

Storage of Waste: Store waste containers in a designated satellite accumulation area within

the laboratory. This area should be:

Under the control of laboratory personnel.

Away from sources of ignition or extreme heat.

In a secondary containment bin to prevent spills.
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Final Disposal: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company.[1][2] Always follow all institutional, local, state, and federal regulations for waste

pickup and disposal.[3][4]

Key Data for D-Prolinol Handling and Disposal
For quick reference, the following table summarizes the essential information for the safe

handling and disposal of D-Prolinol.

Parameter Information

GHS Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H227: Combustible liquid.

[1] H335: May cause respiratory irritation.

Precautionary Statement
P501: Dispose of contents/container to an

approved waste disposal plant.[1][2]

Personal Protective Gear
Safety goggles, chemical-resistant gloves, lab

coat.[3][4]

Incompatible Materials Strong oxidizing agents, water.[5]

Spill Cleanup

Absorb with inert material (e.g., sand,

vermiculite), collect in a suitable sealed

container for disposal.[5][6]

Container Handling

Keep containers tightly closed in a dry, cool, and

well-ventilated place.[5][4][6] Handle uncleaned

containers as the product itself.[3] Do not mix

with other waste.[3] Leave chemicals in original

containers.[3]

D-Prolinol Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of D-Prolinol waste in

a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.tcichemicals.com/IN/en/p/P1274
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjbDR4ZDc3cGpkZmU5MDU3eXpucWN0cXVwbmJhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBNjM5XzM0NC0yNS0yX0QtUHJvbGluZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUE2MzlfMzQ0LTI1LTJfRC1Qcm9saW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a8c297a7c1965fc839b79815e327ebfec2cca64c/MetaSci_MSIA639_344-25-2_D-Proline.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/654019
https://www.peptide.com/custdocs/MSDS%20DZP101%20Z-Prolinol.pdf
https://www.benchchem.com/product/b1301034?utm_src=pdf-body
https://www.benchchem.com/product/b1301034?utm_src=pdf-body
https://www.tcichemicals.com/IN/en/p/P1274
https://www.tcichemicals.com/IN/en/p/P1274
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjbDR4ZDc3cGpkZmU5MDU3eXpucWN0cXVwbmJhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBNjM5XzM0NC0yNS0yX0QtUHJvbGluZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUE2MzlfMzQ0LTI1LTJfRC1Qcm9saW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a8c297a7c1965fc839b79815e327ebfec2cca64c/MetaSci_MSIA639_344-25-2_D-Proline.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/654019
https://www.peptide.com/custdocs/MSDS%20DZP101%20Z-Prolinol.pdf
https://www.fishersci.com/store/msds?partNumber=AC418310010&productDescription=D-PROLINOL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC418310010&productDescription=D-PROLINOL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6232206&productDescription=DL-PROLINOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC418310010&productDescription=D-PROLINOL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20DZP101%20Z-Prolinol.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6232206&productDescription=DL-PROLINOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/654019
https://www.sigmaaldrich.com/US/en/sds/aldrich/654019
https://www.sigmaaldrich.com/US/en/sds/aldrich/654019
https://www.benchchem.com/product/b1301034?utm_src=pdf-body
https://www.benchchem.com/product/b1301034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: D-Prolinol Waste Generated

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Segregate Waste
(Solid vs. Liquid)

Solid Waste Container

Solid

Liquid Waste Container

Liquid

3. Label Waste Containers
('Hazardous Waste', Chemical Name, etc.)

4. Store in Designated
Satellite Accumulation Area

5. Arrange for Pickup by EHS
or Licensed Disposal Company

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of D-Prolinol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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